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Compound of Interest

Compound Name: Direct Red 89

Cat. No.: B1173418 Get Quote

An In-Depth Technical Guide to Direct Red 89
For Researchers, Scientists, and Drug Development Professionals

Direct Red 89 is a complex disazo direct dye used primarily in the textile and paper industries

for imparting a vibrant red hue to cellulosic materials such as cotton and viscose. This technical

guide provides a comprehensive overview of its chemical structure, properties, synthesis, and

safety information, tailored for a scientific audience.

Chemical Structure and Properties
Direct Red 89 is a high molecular weight anionic dye characterized by the presence of two azo

(-N=N-) chromophores. Its complex aromatic structure, rich in sulfonic acid groups, confers

water solubility and affinity for cellulosic fibers.
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Property Value

IUPAC Name

tetrasodium 4-amino-5-hydroxy-3-[[4-[[4-
[(2-amino-8-hydroxy-6-
sulfonatonaphthalen-1-yl)azo]-2-
methoxyphenyl]amino]-6-chloro-1,3,5-
triazin-2-yl]amino]naphthalene-2,7-
disulfonate

CAS Number 12217-67-3

Molecular Formula C44H32ClN13Na4O16S4

| Molecular Weight| 1328.5 g/mol |

Physicochemical Properties

Property Value

Appearance Red powder

Solubility Soluble in water

Melting Point Not available

Boiling Point Not available

| λmax | ~505 nm (in aqueous solution) |

Synthesis of Direct Red 89
The synthesis of Direct Red 89 is a multi-step process involving diazotization and coupling

reactions, characteristic of azo dye production. The general manufacturing method is as

follows:

First Diazotization and Coupling: 3-Amino-4-methoxybenzenesulfonic acid is diazotized and

then coupled with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid to form a monoazo

intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Second Diazotization and Coupling: In a separate reaction, 4-Amino-5-hydroxynaphthalene-

2,7-disulfonic acid is diazotized and coupled with 2-Amino-4-methylanisole to create a

second monoazo compound.

Condensation: The two monoazo intermediates are then condensed with aniline and 2,4,6-

Trichloro-1,3,5-triazine (cyanuric chloride) to yield the final Direct Red 89 molecule.[1]

Synthesis Workflow of Direct Red 89
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Caption: Synthesis workflow for Direct Red 89.
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Experimental Protocols
Detailed experimental protocols for the synthesis of Direct Red 89 are proprietary to

manufacturers. However, general procedures for the key reactions are well-established in the

field of dye chemistry.

General Protocol for Diazotization of an Aromatic Amine:

Dissolve the aromatic amine in dilute hydrochloric or sulfuric acid.

Cool the solution to 0-5 °C in an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite, keeping the temperature below 5

°C.

Stir the mixture for a short period to ensure complete formation of the diazonium salt. The

resulting diazonium salt solution is typically used immediately in the subsequent coupling

reaction.

General Protocol for Azo Coupling:

Dissolve the coupling agent (a phenol or an aromatic amine) in an appropriate solvent (e.g.,

aqueous sodium hydroxide for phenols, or an acidic solution for amines).

Cool the solution to 0-5 °C.

Slowly add the freshly prepared diazonium salt solution to the solution of the coupling agent

with vigorous stirring, maintaining the low temperature.

Control the pH of the reaction mixture to optimize the coupling reaction (alkaline for phenols,

slightly acidic for amines).

The azo dye will precipitate out of the solution upon completion of the reaction.

The crude dye is then collected by filtration and washed.

Purification:
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Crude Direct Red 89 is typically purified by "salting out," where the addition of a salt (e.g.,

sodium chloride) to the aqueous solution of the dye reduces its solubility and causes it to

precipitate. The purified dye is then filtered, washed, and dried.

Quantification:

The concentration of Direct Red 89 in a solution can be determined using UV-Vis

spectrophotometry. A calibration curve is first prepared by measuring the absorbance of a

series of standard solutions of known concentrations at the wavelength of maximum

absorbance (λmax), which is approximately 505 nm. The concentration of an unknown sample

can then be determined by measuring its absorbance and interpolating from the calibration

curve.

Safety and Handling
A specific Safety Data Sheet (SDS) for Direct Red 89 with detailed GHS classifications is not

readily available in public domains. However, based on the general hazards associated with

azo dyes, the following precautions should be taken:

Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and

eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat.

Storage: Store in a cool, dry place away from incompatible materials. Keep containers tightly

closed.

It is important to note that some azo dyes can be reduced to form aromatic amines, some of

which are known or suspected carcinogens. Therefore, appropriate risk assessments should be

conducted before handling this compound.

Applications
The primary application of Direct Red 89 is in the dyeing of cellulosic fibers, including cotton,

viscose, and paper.[2] Its high affinity for these materials allows for a direct dyeing process

without the need for a mordant. It can also be used in the formulation of printing inks and as a

biological stain.
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Caption: Key application areas for Direct Red 89.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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